methyl 2-(N-ethyl2-phenylethenesulfonamido)-1,3-thiazole-5-carboxylate

• IUPAC Name: methyl 2-[ethyl(2-phenylethenylsulfonyl)amino]-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C15H16N2O4S2/c1-3-17(15-16-11-13(22-15)14(18)21-2)23(19,20)10-9-12-7-5-4-6-8-12/h4-11H,3H2,1-2H3
• InChI Key: FJGZQCGNCUKPNU-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1=NC=C(S1)C(=O)OC)S(=O)(=O)C=CC2=CC=CC=C2
• Molecular Formula: C15H16N2O4S2
• Molecular Weight: 352.4 g/mol

Description

Methyl 2-(N-ethyl2-phenylethenesulfonamido)-1,3-thiazole-5-carboxylate, commonly known as MES, is an organic compound that has gained significant attention in the field of medicinal chemistry. This compound belongs to the class of sulfonamides and is widely used as a biochemical tool to study the biological processes in living organisms. The unique chemical structure of MES makes it an ideal candidate for various scientific research applications.

Scientific Research Applications

Synthesis and Derivative Formation

The scientific research applications of compounds similar to methyl 2-(N-ethyl2-phenylethenesulfonamido)-1,3-thiazole-5-carboxylate focus primarily on their synthesis and potential as intermediates for further chemical transformations. These compounds, characterized by their thiazole core, are integral to various synthetic pathways, leading to products with potential biological and pharmaceutical activities.

One significant area of application involves the synthesis of complex heterocyclic compounds through reactions involving thiazole derivatives. For instance, Kappe and Roschger (1989) explored the synthesis and reactions of Biginelli-compounds, showcasing the versatility of thiazole derivatives in creating pyrimido[2,3-b]thiazines and thiazolo[3,2-a]pyrimidines through condensation reactions. This work emphasizes the role of thiazole compounds in synthesizing novel heterocyclic structures with potential pharmacological applications (Kappe & Roschger, 1989).

Dovlatyan et al. (2004) detailed the acylation and subsequent transformations of 2-amino-4-methylthiazole-5-carboxylic acid derivatives, leading to various N-substituted amino derivatives. Such methodologies underscore the utility of thiazole-based compounds in accessing a diverse array of functionalized molecules, potentially useful in drug discovery and development (Dovlatyan et al., 2004).

Antimicrobial and Antitumor Activities

Research also extends into the evaluation of biological activities of thiazole derivatives. For example, Wardkhan et al. (2008) investigated the synthesis of thiazoles and their fused derivatives, demonstrating antimicrobial activities against various bacterial and fungal isolates. This study highlights the potential of thiazole derivatives in contributing to the development of new antimicrobial agents (Wardkhan et al., 2008).